3-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-hydroxyspiro[3.3]heptane-3-carboxylic acid

• IUPAC Name: 3-(9H-fluoren-9-ylmethoxycarbonylamino)-1-hydroxyspiro[3.3]heptane-3-carboxylic acid
• InChI: InChI=1S/C23H23NO5/c25-19-12-23(20(26)27,22(19)10-5-11-22)24-21(28)29-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19,25H,5,10-13H2,(H,24,28)(H,26,27)
• InChI Key: IKNVMKAVUJWCQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CC2(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)O
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

This compound is a complex organic molecule with the molecular formula C23H23NO4. It contains a fluorenylmethoxycarbonyl group attached to a spiro[3.3]heptane structure, which is a type of saturated cyclic compound.

Molecular Structure Analysis

The molecule’s structure is characterized by a five-membered pyrrolidine ring, which is a type of nitrogen heterocycle. This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in synthesizing various chemical compounds, such as 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid, demonstrating its utility in chemical synthesis processes (Le & Goodnow, 2004).
• Its application in protecting hydroxy-groups in chemical compounds was explored, showing its versatility in chemical synthesis (Gioeli & Chattopadhyaya, 1982).

Application in Organic Synthesis

• It played a role in the preparation of blue emissive functionalized 9,9-disubstituted fluorene derivatives, indicating its importance in the synthesis of compounds with specific optical properties (Athira, Meerakrishna, & Shanmugam, 2020).
• The compound was used in the efficient synthesis of spiro dihydrofuran fluorene derivatives, showcasing its role in creating structurally unique organic compounds (Savitha, Niveditha, Muralidharan, & Perumal, 2007).

Solid Phase Synthesis

• The compound was involved in the solid phase synthesis of oligoureas, which is significant in the development of polymers and materials science (Guichard, Semetey, Rodriguez, & Briand, 2000).

Spectroscopy and Structural Analysis

• Its derivative was studied in the context of spectroscopy, providing insights into molecular structures and interactions (Coté, Lalancette, & Thompson, 1996).

Photocatalytic Applications

• A related compound, 1-(4-(9H-Carbazol-9-yl)phenyl)-3-amino-9H-fluorene-2,4-dicarbonitrile, was used as a photocatalyst in the decarboxylative cross-coupling reaction of α-amino acids, highlighting its potential in light-driven chemical reactions (Chen, Lu, & Wang, 2019).

Future Directions

The use of heterocyclic scaffolds, such as the pyrrolidine ring in this compound, is becoming increasingly important in the development of clinically active drugs. Future research may focus on further exploring the pharmacophore space and investigating the influence of steric factors on biological activity.